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Compound of Interest

Compound Name: 4,4'-Iminodiphenol

Cat. No.: B110068

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminophenol (p-aminophenol) is a crucial aromatic organic compound featuring both an
amino group (-NH2) and a hydroxyl group (-OH) substituted at the para (1,4) positions on a
benzene ring. This arrangement confers a unique combination of chemical reactivity and
physical properties, making it a vital intermediate in a wide array of industrial applications, most
notably in the pharmaceutical sector as a precursor to widely used analgesics.[1][2] Its utility
also extends to the dye industry, photographic development, and as a corrosion inhibitor.[3][4]
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, synthesis, and significant applications of 4-aminophenol, with a
particular focus on its relevance to drug development.

Chemical Structure and Identification

The chemical structure of 4-aminophenol consists of a benzene ring with an amino group and a
hydroxy! group located opposite to each other. This para-substitution is key to its chemical
properties and reactivity.

Systematic and Other Names:

e [UPAC Name: 4-Aminophenol[1]
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o Common Names: p-Aminophenol, para-Aminophenol, 4-Hydroxyaniline[1][5]

e CAS Number: 123-30-8[1][5]

Molecular ldentifiers:

Molecular Formula: CeH7NO[1]

SMILES: Nclccc(O)ccl[1]

InChiKey: PLIKAWJENQZMHA-UHFFFAOYSA-N[1]

Physicochemical Properties

InChl: 1S/C6H7NO/c7-5-1-3-6(8)4-2-5/n1-4,8H,7H2[1]

The physical and chemical properties of 4-aminophenol are summarized in the tables below,

providing a ready reference for laboratory and industrial applications.

General and Physical Properties

Property Value Reference(s)
Molecular Weight 109.13 g/mol [6]
Appearance White 9r reddish-yellow 5]
crystalline powder
Melting Point 185-189 °C [6]
Boiling Point 284 °C [1]
Density 1.13 g/cm3 [2]
Solubility in water Slightly soluble [6]

Solubility in Various Solvents
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Solvent Solubility Reference(s)
Toluene Slightly soluble [5]
Diethyl ether Slightly soluble [5]
Ethanol Slightly soluble [5]
Cold water Slightly soluble [5]
Acetonitrile Soluble [5]
Ethyl acetate Soluble [5]
Acetone Soluble [5]
Hot water Soluble [5]
Dimethylsulfoxide (DMSOQO) Very soluble [1]

Acidity and Basicity

Property Value Reference(s)
pKa (amino group) 5.48 [1]
pKa (phenolic group) 10.30 [1]

Synthesis of 4-Aminophenol

Several methods are employed for the industrial synthesis of 4-aminophenol. The classical and
modern approaches are outlined below.

Experimental Protocol: Synthesis via Reduction of 4-
Nitrophenol

A common laboratory and industrial method for the synthesis of 4-aminophenol is the reduction
of 4-nitrophenol.

Materials:

¢ 4-Nitrophenol
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Iron filings (or other reducing agents like Tin(Il) chloride)

Hydrochloric acid (or acetic acid)

Sodium carbonate (for neutralization)

Suitable solvent (e.g., water, ethanol)

Procedure:

A mixture of 4-nitrophenol and water is placed in a reaction vessel equipped with a stirrer
and a reflux condenser.

Iron filings are added to the mixture.
A small amount of hydrochloric acid is added to initiate the reaction.

The mixture is heated under reflux with vigorous stirring. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

After the reaction is complete, the mixture is cooled, and the excess iron is removed by
filtration.

The filtrate is neutralized with a solution of sodium carbonate, which precipitates the crude 4-
aminophenol.

The crude product is collected by filtration, washed with cold water, and can be purified by
recrystallization from hot water or a suitable organic solvent.

A more modern and environmentally friendly approach involves the catalytic hydrogenation of

nitrobenzene.[7] This process typically uses a noble metal catalyst and is conducted in an

acidic medium.[7]

Applications in Drug Development

4-Aminophenol is a cornerstone intermediate in the pharmaceutical industry, primarily due to its

role in the synthesis of paracetamol (acetaminophen).[1][2]
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Synthesis of Paracetamol

The most significant application of 4-aminophenol in drug development is its use as the direct
precursor to paracetamol. The synthesis involves the acylation of the amino group of 4-
aminophenol.

Reaction: 4-Aminophenol reacts with acetic anhydride to form paracetamol and acetic acid as a
byproduct.

4-Aminophenol )
Acylation

Paracetamol

Acetic_Anhydride

Acetic_Acid

Click to download full resolution via product page

Caption: Synthesis of Paracetamol from 4-Aminophenol.

Precursor for Other Pharmaceuticals

Beyond paracetamol, 4-aminophenol serves as a building block for a variety of other active
pharmaceutical ingredients (APIs).[8] Its derivatives have been investigated for a range of
biological activities, including:

o Anticancer agents: Some derivatives of 4-aminophenol have shown potential as anticancer
agents.[9]

o Antimicrobial agents: Schiff base derivatives of 4-aminophenol have demonstrated broad-
spectrum antimicrobial activity.[10][11]
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» Anti-inflammatory and Analgesic drugs: Novel derivatives are being explored as safer
analogues to paracetamol with potential anti-inflammatory and analgesic properties.[12]

e Oncology Drugs: It is a key ingredient in the development of certain cancer therapies, such
as the tyrosine kinase inhibitor Cabozantinib.[13]

Biological Activity and Signaling Pathways

While 4-aminophenol itself is primarily a chemical intermediate, its metabolites and derivatives
exhibit significant biological effects. The metabolic pathway of 4-aminophenol in some
microorganisms involves its conversion to 1,4-benzenediol and subsequently to 1,2,4-
trinydroxybenzene before the aromatic ring is cleaved.[14]

In the context of drug action, the metabolism of paracetamol, for which 4-aminophenol is a
precursor, is of great importance. One of the minor but highly reactive metabolites of
paracetamol is N-acetyl-p-benzoquinone imine (NAPQI). In cases of overdose, this metabolite
can cause severe liver damage. Understanding the metabolic pathways of paracetamol and its
precursors is crucial for developing safer analgesics.

Recent research has also explored the direct biological activities of 4-aminophenol derivatives.
For instance, certain Schiff base derivatives have been shown to interact with DNA, suggesting
potential applications as anticancer agents.[10][11]
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Synthesis of Derivatives
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Caption: Workflow for Synthesis and Biological Evaluation.

Experimental Protocols for Analysis

Accurate quantification of 4-aminophenol, especially as an impurity in pharmaceutical
formulations, is critical.

Experimental Protocol: Quantification by Surface-
Enhanced Raman Scattering (SERS)

This protocol outlines a method for the quantitative determination of 4-aminophenol in a
paracetamol-based pharmaceutical formulation.[15]

Materials:
¢ Silver nitrate (AgNOs)

e Sodium citrate dihydrate
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The pharmaceutical formulation containing paracetamol

4-Aminophenol standard

Aggregating agent (e.g., NaCl)

High-purity water
Procedure:

o Synthesis of Silver Nanoparticles (AgNPs): Prepare citrate-reduced silver nanopatrticles by
the Lee-Meisel method. This involves the reduction of silver nitrate with sodium citrate in
boiling water.[15]

e Sample Preparation:

o Prepare a stock solution of the pharmaceutical formulation by dissolving a known amount
in high-purity water.

o Prepare a series of standard solutions of 4-aminophenol.

o For analysis, mix a specific volume of the sample or standard solution with the
synthesized AgNPs colloid and an aggregating agent to induce aggregation and enhance
the Raman signal.

¢ SERS Measurement:

o Acquire the SERS spectra of the prepared samples using a Raman spectrometer with an
appropriate laser excitation wavelength.

o Record the intensity of a characteristic Raman band of 4-aminophenol.
e Quantification:

o Use a calibration method, such as the standard addition method, to quantify the
concentration of 4-aminophenol in the pharmaceutical formulation.[15] This involves
spiking the sample with known concentrations of the 4-aminophenol standard and
measuring the corresponding increase in the SERS signal.
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Conclusion

4-Aminophenol is a molecule of immense industrial and scientific importance. Its simple yet
versatile structure makes it an indispensable precursor in the synthesis of numerous valuable
compounds, most notably the widely used drug paracetamol. For researchers and
professionals in drug development, a thorough understanding of the properties, synthesis, and
reactivity of 4-aminophenol is essential for the innovation of new therapeutic agents and the
optimization of existing manufacturing processes. The ongoing research into its derivatives
continues to open new avenues for its application in medicine and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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